Cas no 1805114-44-6 (2-Bromo-3-trifluoromethoxy-5-(trifluoromethylthio)aniline)

2-Bromo-3-trifluoromethoxy-5-(trifluoromethylthio)aniline is a fluorinated aniline derivative featuring bromo, trifluoromethoxy, and trifluoromethylthio substituents. This compound is of interest in synthetic organic chemistry due to its electron-withdrawing groups, which enhance reactivity in nucleophilic aromatic substitution and cross-coupling reactions. The presence of multiple fluorine-containing moieties improves stability and lipophilicity, making it valuable in pharmaceutical and agrochemical research. Its structural complexity allows for versatile applications in the development of bioactive molecules, particularly in the design of enzyme inhibitors or receptor modulators. The compound's well-defined reactivity profile facilitates precise functionalization, enabling tailored synthesis of advanced intermediates.
2-Bromo-3-trifluoromethoxy-5-(trifluoromethylthio)aniline structure
1805114-44-6 structure
Product Name:2-Bromo-3-trifluoromethoxy-5-(trifluoromethylthio)aniline
CAS No:1805114-44-6
MF:C8H4BrF6NOS
MW:356.082880973816
CID:4974193
Update Time:2025-10-28

2-Bromo-3-trifluoromethoxy-5-(trifluoromethylthio)aniline Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-3-trifluoromethoxy-5-(trifluoromethylthio)aniline
    • Inchi: 1S/C8H4BrF6NOS/c9-6-4(16)1-3(18-8(13,14)15)2-5(6)17-7(10,11)12/h1-2H,16H2
    • InChI Key: QGWDPHWJAMCKFN-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC(=CC=1OC(F)(F)F)SC(F)(F)F)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 286
  • XLogP3: 4.8
  • Topological Polar Surface Area: 60.6

2-Bromo-3-trifluoromethoxy-5-(trifluoromethylthio)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013020555-250mg
2-Bromo-3-trifluoromethoxy-5-(trifluoromethylthio)aniline
1805114-44-6 97%
250mg
504.00 USD 2021-06-24
Alichem
A013020555-500mg
2-Bromo-3-trifluoromethoxy-5-(trifluoromethylthio)aniline
1805114-44-6 97%
500mg
831.30 USD 2021-06-24
Alichem
A013020555-1g
2-Bromo-3-trifluoromethoxy-5-(trifluoromethylthio)aniline
1805114-44-6 97%
1g
1,579.40 USD 2021-06-24

Additional information on 2-Bromo-3-trifluoromethoxy-5-(trifluoromethylthio)aniline

Introduction to 2-Bromo-3-trifluoromethoxy-5-(trifluoromethylthio)aniline (CAS No. 1805114-44-6)

2-Bromo-3-trifluoromethoxy-5-(trifluoromethylthio)aniline (CAS No. 1805114-44-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aniline derivatives, characterized by its bromine substituent, trifluoromethoxy group, and trifluoromethylthio moiety. These structural features contribute to its unique chemical properties and potential biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 2-Bromo-3-trifluoromethoxy-5-(trifluoromethylthio)aniline consists of a benzene ring substituted with a bromine atom at the 2-position, a trifluoromethoxy group at the 3-position, and a trifluoromethylthio group at the 5-position. The presence of these fluorinated groups enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. Additionally, the bromine atom provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex pharmaceutical molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of fluorinated aniline derivatives. The introduction of fluorine atoms into aromatic rings can significantly alter the pharmacokinetic and pharmacodynamic properties of compounds. For instance, fluorine substitution can improve binding affinity to biological targets, enhance resistance to metabolic degradation, and modulate drug distribution within the body. These effects make fluorinated compounds particularly attractive for drug development.

One of the most compelling areas of research involving 2-Bromo-3-trifluoromethoxy-5-(trifluoromethylthio)aniline is its application in anticancer therapy. Preclinical studies have demonstrated that aniline derivatives can exhibit potent cytotoxic effects against various cancer cell lines. The specific arrangement of substituents in 2-Bromo-3-trifluoromethoxy-5-(trifluoromethylthio)aniline may contribute to its ability to interact with key enzymes and signaling pathways involved in cancer cell proliferation and survival. For example, it has been hypothesized that this compound could inhibit tyrosine kinases, which are often overexpressed in tumors and play a crucial role in cancer progression.

Furthermore, the compound's structural features suggest potential applications in other therapeutic areas beyond oncology. The trifluoromethoxy group is known to enhance binding interactions with certain protein targets, while the bromine atom allows for further derivatization to generate more complex molecules. These properties make 2-Bromo-3-trifluoromethoxy-5-(trifluoromethylthio)aniline a versatile building block for medicinal chemists seeking to develop novel drugs targeting neurological disorders, inflammatory diseases, and infectious diseases.

The synthesis of 2-Bromo-3-trifluoromethoxy-5-(trifluoromethylthio)aniline involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorinated groups often necessitates specialized methodologies to ensure high yield and purity. Recent advances in synthetic chemistry have enabled more efficient routes for preparing such compounds, including transition-metal-catalyzed reactions and flow chemistry techniques. These innovations have not only streamlined the synthesis process but also improved access to fluorinated anilines for research purposes.

In conclusion, 2-Bromo-3-trifluoromethoxy-5-(trifluoromethylthio)aniline (CAS No. 1805114-44-6) represents a promising candidate for further exploration in drug discovery. Its unique structural features and potential biological activities make it a valuable asset for medicinal chemists aiming to develop novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD